Cas no 1592455-25-8 (5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine)

• Product Name: 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine
• CAS No: 1592455-25-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5713825
• PubChem ID: 102605445
• Update Time: 2025-08-05

5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1294973
• 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine
• 1592455-25-8
• CID 102605445
• 3-Pyridinamine, 5-methyl-6-(3-oxetanyloxy)-

• Inchi： 1S/C9H12N2O2/c1-6-2-7(10)3-11-9(6)13-8-4-12-5-8/h2-3,8H,4-5,10H2,1H3
• InChI Key： HNCKDQUQAYKXOY-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C(C)=CC(=CN=1)N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±42.0 °C(Predicted)
• pka: 4.56±0.32(Predicted)

Additional information on 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine

5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1592455-25-8): An Emerging Compound in Medicinal Chemistry

5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1592455-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyridine core and oxetane substituent, exhibits promising pharmacological properties that make it a valuable candidate for further research and development.

The chemical structure of 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine is composed of a pyridine ring with a methyl group at the 5-position and an oxetane ring attached to the 6-position via an ether linkage. The presence of the oxetane moiety, a four-membered cyclic ether, introduces unique conformational flexibility and electronic properties that can significantly influence the compound's biological activity.

Recent studies have highlighted the potential of 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific receptors in the central nervous system, potentially offering new avenues for the development of drugs targeting conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the oxetane substituent through a series of functional group manipulations. The use of modern synthetic techniques, such as transition metal-catalyzed coupling reactions, has facilitated the efficient and scalable production of this compound.

The pharmacokinetic profile of 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine has been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites and exert its intended therapeutic effects.

Safety assessments have also been conducted to evaluate the potential risks associated with the use of 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety profile and any potential side effects.

The future prospects for 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, and preliminary results have been encouraging. The unique combination of its structural features and pharmacological properties positions this compound as a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies.

In conclusion, 5-Methyl-6-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1592455-25-8) represents an exciting advancement in medicinal chemistry. Its potential applications in neurological disorders, inflammatory diseases, and other therapeutic areas highlight its significance as a research tool and drug candidate. Continued research and development will undoubtedly uncover new insights into its mechanisms of action and further expand its utility in the pharmaceutical industry.